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Compound of Interest

Compound Name: MK-571-d6 Sodium Salt
CAS No.: 1263184-04-8
Cat. No.: B563837
Get Quote
. J

Executive Summary

Status: Hazardous Chemical Waste (Pharmaceutical Standard) Primary Hazard: Bioactive
Leukotriene Receptor Antagonist / MRP1 Inhibitor Disposal Method: High-temperature
incineration (via EHS/Waste Vendor). Critical Prohibition:NEVER dispose of MK-571-d6 via
sanitary sewer or trash.

Chemical Profile & Hazard Identification

Causality of Hazard: To safely dispose of MK-571-d6, one must understand its biological
persistence. MK-571 is a potent, selective antagonist of the cysteinyl leukotriene receptor 1
(CysLT1).[1] It is designed to block biological signaling pathways with high affinity (

values in the nanomolar range).

Why this matters for disposal: Unlike simple inorganic salts, MK-571-d6 is a bioactive organic

framework. If released into the environment (e.g., down the drain), it can act as an endocrine or
signaling disruptor in aquatic ecosystems, affecting organisms that rely on leukotriene signaling
for inflammatory responses. The "d6" (deuterated) modification increases the cost but does not
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alter the chemical toxicity or ecological profile compared to the non-labeled parent compound;
it is non-radioactive and stable.

Physical & Chemical Properties Table

Property Data Operational Implication

Use parent CAS for waste
CAS Number 115103-85-0 (unlabeled) manifesting if d6 specific is

unavailable.

) ) Keep desiccated until disposal
Form Solid (Powder), Hygroscopic ) ]
to prevent clumping/hydrolysis.

Water-soluble; spills can
N Water (>10 mg/mL), DMSO, )
Solubility Methanol spread quickly on wet
ethano
surfaces.

No radiological precautions
Stability Stable Isotope (Deuterium) required. Treat as chemical

waste.

Standard nitrile gloves
GHS Class Irritant (H315, H319, H335) (0.112mm) provide sufficient

barrier.

Mechanism of Action (Bio-Hazard Context)

The following diagram illustrates the biological pathway MK-571 disrupts. This high-affinity
binding is the primary reason for strict "No Drain" policies.
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Figure 1: MK-571 acts as a competitive antagonist at the CysLT1 receptor, necessitating
containment to prevent environmental bio-accumulation.

Pre-Disposal: The Self-Validating Protocol

Before moving waste to the central accumulation area, use this self-validating logic to ensure
the waste stream is compatible and safe. This prevents "mystery waste" incidents.

Step 1: Segregation Verification

e Is it Solid? (Powder, contaminated gloves, weigh boats)
Stream A

e Is it Liquid? (Stock solutions in DMSO/Water/Methanol)
Stream B

 |s it Empty Packaging? (Vials, bottles)
Stream C

Step 2: Solvent Compatibility Check (For Liquid Waste)

MK-571 Sodium Salt is soluble in water and polar organic solvents.

» Validation: Ensure the liquid waste carboy is rated for Organic Solvents (if DMSO/Methanol)
or Aqueous Waste (if water only).

o Expert Insight: Do not mix with strong acids (e.g., HCI). Acidification of the sodium salt can
precipitate the free acid form of MK-571, causing sludge formation in waste containers which
clogs disposal lines. Keep pH neutral or slightly basic (

Disposal Procedures (Step-by-Step)
Stream A: Solid Waste (Powder & Debris)

o Applicability: Expired pure substance, spill cleanup materials, contaminated PPE.
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o Container: Wide-mouth HDPE jar or hazardous waste solid bin (yellow bag).
e Labeling: Must read "Hazardous Waste - MK-571 Sodium Salt (Solid)."
e Protocol:

o Transfer solids using a dedicated spatula or funnel to prevent dusting.

o If the powder is fine/dusty, dampen slightly with water or place inside a secondary sealable
bag before placing in the waste bin to prevent inhalation risk for waste handlers.

o Seal container immediately.

Stream B: Liquid Waste (Stock Solutions)

o Applicability: Unused experimental solutions (e.g., LC-MS standards).
o Container: Solvent-compatible carboy (HDPE or Glass).

e Protocol:

[e]

Solvent Check: If dissolved in DMSO or Methanol, use the "Organic Solvent" waste stream
(High BTU incineration). If dissolved in water, use "Aqueous Hazardous Waste."

[¢]

Precipitation Check: Visually inspect for solids. If solids are present, treat as Stream A or
re-dissolve.

o

Pour: Slowly decant into the carboy using a funnel.

[e]

Log: Record volume and concentration on the waste tag immediately.

Stream C: Empty Container Management (Triple Rinse
Rule)

Federal regulations (RCRA) require containers to be "RCRA Empty" to be classified as non-
hazardous trash.

e Protocol:
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o Rinse 1: Add solvent (Water or Methanol) to ~10% volume. Cap and shake. Decant
rinseate into Stream B (Liquid Waste).

o Rinse 2: Repeat. Decant into Stream B.
o Rinse 3: Repeat. Decant into Stream B.

o Final Step: Deface the label (cross out "MK-571"). The bottle can now be recycled or
thrown in regular glass trash.[2]

Disposal Decision Workflow
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Figure 2: Operational decision tree for segregating MK-571-d6 waste streams to ensure

regulatory compliance.

Regulatory Context & Compliance

This protocol is grounded in the following regulatory frameworks. Adherence protects your

facility from fines and environmental liability.
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e EPARCRA (40 CFR Part 266 Subpart P):

o Ban on Sewering: As of 2019, the EPA explicitly prohibits the sewering of hazardous waste
pharmaceuticals by healthcare facilities and labs operating under these standards. MK-
571 falls under this prohibition due to its bioactive nature.

» Waste Coding:

o While MK-571 is not P-listed (acutely toxic) or U-listed (toxic) by specific name, it is
regulated as a characteristic hazardous waste if mixed with ignitable solvents (D001) or
simply as Non-RCRA Regulated Hazardous Waste (state-dependent) requiring
incineration due to toxicity profiles.

o Best Practice: Label as "Non-Regulated Pharmaceutical Waste" if no flammable solvents
are present, but mandate incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. MK-571 sodium salt hydrate 95 (HPLC) CAS 115103-85-0 [sigmaaldrich.com]

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.epa.gov/hwgenerators/management-hazardous-waste-pharmaceuticals
https://www.epa.gov/hwgenerators/final-rule-management-standards-hazardous-waste-pharmaceuticals-and-amendment-p075
https://dep.wv.gov/daq/small%20business/Documents/RCRA%20Pharmaceutical%20Hazardous%20Wastes%20PDF.pdf
https://nems.nih.gov/Documents/NIH_Drain_Discharge_Guide.pdf
https://oms.ors.nih.gov/
https://pubchem.ncbi.nlm.nih.gov/compound/MK-571-sodium
https://www.benchchem.com/product/b563837?utm_src=pdf-custom-synthesis#bc-rfq
https://www.sigmaaldrich.com/SG/en/product/sigma/m7571
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563837?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e 2. rtong.people.ust.hk [rtong.people.ust.hk]
e 3. epa.gov [epa.gov]

e 4. dep.wv.gov [dep.wv.goV]

e 5. nems.nih.gov [nems.nih.gov]

e To cite this document: BenchChem. [Operational & Compliant: MK-571-d6 Sodium Salt
Disposal Guide]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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